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Compound of Interest

H-Tyr-Pro-Asn-Thr-Ala-Leu-Val-
Compound Name:

OH
CAS No.: 911288-93-2
Cat. No.: B14179249

Get Quote

Abstract & Core Directive

This guide details the storage, reconstitution, and handling protocols for the peptide Tyr-Pro-
Asn-Thr-Ala-Leu-Val (YPNTALYV). Identified via phage display as a Polypropylene-Binding
Peptide (PPBP), this sequence possesses a high affinity for polypropylene surfaces [1].

CRITICAL WARNING: Unlike standard peptides, YPNTALV must NOT be stored or handled in
standard polypropylene (PP) microcentrifuge tubes (e.g., standard Eppendorf tubes) for
extended periods in liquid phase. Its intrinsic function is to adhere to these surfaces, leading to
significant sample loss via adsorption. This guide provides specific "Low-Bind" and alternative
material protocols to ensure quantitative recovery.

Physicochemical Profile

Understanding the molecular properties is essential for selecting the correct solvent and buffer
systems.
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Property Value Notes

H-Tyr-Pro-Asn-Thr-Ala-Leu-

Sequence 1-letter: YPNTALV
Val-OH
Molecular Weight ~789.9 Da Small, hydrophobic 7-mer.
Theoretical pl ~5.8 Neutral at physiological pH.
o ] 5 of 7 residues (Y, A, L, V, P)
Hydrophobicity High ) )
are hydrophobic/aromatic.
- ] Requires organic co-solvent
Solubility Poor in pure water
(DMSO/ACN).
- Asn-Thr bond is susceptible to
Instability Index Moderate o
deamidation at pH > 7.5.
Binds polypropylene; potential
Primary Risk Surface Adsorption POyPropy P

loss >50% in standard tubes.

Container Selection & Handling (The "Anti-
Adsorption" Protocol)

The most common error in handling YPNTALYV is the use of standard labware. The peptide was
engineered to bind the very material most lab tubes are made of.

Recommended Materials

e Glass Vials: Silanized glass is the gold standard for storage to prevent non-specific binding.
o Polystyrene (PS) Tubes: YPNTALYV has significantly lower affinity for PS compared to PP [1].

e LoBind / Low-Retention Plastics: Use tubes specifically treated to inhibit hydrophobic binding
(e.g., Eppendorf LoBind®).

DOT Diagram: Container Compatibility Logic
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Figure 1: Decision matrix for container selection to prevent specific adsorption of YPNTALV.

Reconstitution Protocol

Due to the hydrophobic nature of the sequence (Leu, Val, Ala, Tyr), YPNTALYV is unlikely to
dissolve completely in pure water or saline.

Step-by-Step Reconstitution

o Equilibration: Allow the lyophilized vial to warm to room temperature (20-25°C) for 30
minutes before opening. This prevents condensation, which can hydrolyze the peptide.

e Primary Solubilization (Organic Phase):
o Add anhydrous DMSO (Dimethyl Sulfoxide) or Acetonitrile to the vial.
o Volume: Use approximately 10-20% of the final target volume.

o Mechanism:[1] The organic solvent disrupts the hydrophobic interactions between the
Leu/Val/Ala side chains, forcing the peptide into solution.

e Dilution (Aqueous Phase):
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o Slowly add sterile water or PBS (pH 7.4) to reach the final concentration.

o Target Concentration: Maintain a stock concentration of 1-5 mg/mL. Lower concentrations
(<0.1 mg/mL) increase the rate of adsorption to container walls.

 Clarification: Vortex gently. If the solution is cloudy, add small increments of DMSO (up to
30% total volume) or sonicate briefly (3 x 5 seconds).

Buffer Note: Avoid buffers with pH > 8.0. The Asn-Thr sequence is prone to deamidation (Asn

Aspl/isoAsp) under alkaline conditions, which alters the peptide's charge and binding affinity [2].

Storage Guidelines

Lyophilized Powder (Pre-Reconstitution)[2]
e Temperature: -20°C or -80°C.

» Duration: Stable for >12 months if kept desiccated.

e Protection: Store in a sealed bag with desiccant silica gel.

Reconstituted Solution

e Short Term (Days): 4°C in Glass or LoBind tubes.
e Long Term (Months): -80°C.[2]

o Freeze-Thaw: Limit to <3 cycles. Aliquot immediately after reconstitution to avoid repeated
cycling.

 Critical Action: Flash freeze aliquots in liquid nitrogen before placing them in the -80°C
freezer to prevent crystal formation that can denature the peptide structure.

Experimental Application: Surface Binding Assay

If using YPNTALYV to functionalize a polypropylene surface (e.g., linking a cargo to a PP mesh
or plate), follow this binding workflow.

DOT Diagram: Surface Functionalization Workflow
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Figure 2: Workflow for applying YPNTALYV to polypropylene surfaces.

Protocol Steps:

o Cleaning: Wash the Polypropylene substrate with Ethanol followed by deionized water to
remove processing oils.

 Incubation: Apply the peptide solution (dissolved as per Section 4) to the surface.
o Concentration: Typically 10-100 uM.
o Time: 30—-60 minutes at Room Temperature.

e Washing: Wash aggressively with PBS + 0.1% Tween-20 (PBST) to remove loosely
associated (non-specifically bound) peptide. The YPNTALV sequence should remain bound
due to specific hydrophobic affinity.

Troubleshooting
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Issue Probable Cause Solution

Switch to Silanized Glass or

Low Recovery Adsorption to PP tube ] ] ]
LoBind tubes immediately.
Increase DMSO concentration
Precipitation Hydrophobic aggregation to 20-30%. Ensure pH is not at
pl (~5.8).
Check buffer pH. Ensure pH <
o o 7.5. Avoid phosphate buffers if
Loss of Activity Deamidation of Asn ) o
storing long-term (Tris is
preferred).
If using PBS, try water first.[3]
Cloudy Solution Salt incompatibility High salt can salt-out
hydrophobic peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14179249/docs#application-note-storage-and-
handling-of-the-polypropylene-binding-peptide-ypntalv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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